Cas no 1261606-91-0 (ethyl 4-cyano-2-hydroxybenzoate)

• Product Name: ethyl 4-cyano-2-hydroxybenzoate
• CAS No: 1261606-91-0
• MF: C₁₀H₉NO₃
• MW: 191.18
• CID: 5520504
• PubChem ID: 117275309
• Update Time: 2026-03-10

ethyl 4-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyano-2-hydroxybenzoate
• Benzoic acid, 4-cyano-2-hydroxy-, ethyl ester
• Ethyl4-cyano-2-hydroxybenzoate
• 1261606-91-0
• G71147

• Inchi： 1S/C10H9NO3/c1-2-14-10(13)8-4-3-7(6-11)5-9(8)12/h3-5,12H,2H2,1H3
• InChI Key： IHFGBLYLGNETBW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C#N)C=C1O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3Ų

Additional information on ethyl 4-cyano-2-hydroxybenzoate

Introduction to Ethyl 4-cyano-2-hydroxybenzoate (CAS No. 1261606-91-0)

Ethyl 4-cyano-2-hydroxybenzoate, identified by its CAS number 1261606-91-0, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a benzoate core with cyano and hydroxyl functional groups, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities.

The structure of ethyl 4-cyano-2-hydroxybenzoate consists of a benzene ring substituted with a carboxylate ester at one position, a cyano group at another, and a hydroxyl group at the remaining position. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both electron-withdrawing cyano and hydroxyl groups enhances its reactivity, making it a useful building block for further derivatization.

In recent years, ethyl 4-cyano-2-hydroxybenzoate has been explored for its potential applications in the development of novel therapeutic agents. Research has highlighted its role in the synthesis of compounds with anti-inflammatory, antioxidant, and antimicrobial properties. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the creation of structurally diverse derivatives with tailored biological activities.

One of the most intriguing aspects of ethyl 4-cyano-2-hydroxybenzoate is its utility in medicinal chemistry. Studies have demonstrated its effectiveness as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The cyano group can be further functionalized to introduce additional pharmacophores, enhancing the biological activity of the resulting compounds. This flexibility makes it an attractive candidate for drug discovery programs targeting various diseases.

Furthermore, ethyl 4-cyano-2-hydroxybenzoate has shown promise in materials science applications. Its ability to form coordination complexes with transition metals has been explored for catalytic applications. These complexes exhibit unique properties that can be harnessed for organic synthesis, including cross-coupling reactions and oxidation processes. The compound's role as a ligand in metal-organic frameworks (MOFs) has also been investigated, with potential applications in gas storage and separation technologies.

The synthesis of ethyl 4-cyano-2-hydroxybenzoate typically involves multi-step organic reactions starting from readily available aromatic precursors. Common synthetic routes include esterification followed by cyanation and hydroxylation steps. Advances in synthetic methodologies have improved the efficiency and yield of these processes, making ethyl 4-cyano-2-hydroxybenzoate more accessible for research purposes.

In conclusion, ethyl 4-cyano-2-hydroxybenzoate (CAS No. 1261606-91-0) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable intermediate for the synthesis of biologically active molecules and functional materials. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow.